Collagen labelling with an azide-proline chemical reporter in live cells†
Chemical Communications Pub Date: 2014-11-18 DOI: 10.1039/C4CC07974D
Abstract
We have developed a strategy for selective imaging of collagen in live foetal ovine osteoblasts. Our approach involves the incorporation of an azide-tagged proline in the biosynthesis of collagen followed by labelling using a strain-promoted [3+2] azide–alkyne cycloaddition reaction.
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